Cas no 159087-43-1 (1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-
• CAS No: 159087-43-1
• MF: C₁₃H₂₁BO₂
• MW: 220.115644216537
• CID: 1337676
• PubChem ID: 14927834
• Update Time: 2025-04-20

1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-
• CYCLOPENTYLETHYNYLBORONIC ACID PINACOL ESTER
• MB12902
• 2-(Cyclopentylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 159087-43-1

• Inchi： 1S/C13H21BO2/c1-12(2)13(3,4)16-14(15-12)10-9-11-7-5-6-8-11/h11H,5-8H2,1-4H3
• InChI Key： TUUSACNRPVJDFA-UHFFFAOYSA-N
• SMILES： O1B(C#CC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 219.16713
• Monoisotopic Mass: 220.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46